Cas no 14294-62-3 (2-Furanmethanol, a-pentyl-)

2-Furanmethanol, a-pentyl- structure
2-Furanmethanol, a-pentyl- structure
Product Name:2-Furanmethanol, a-pentyl-
CAS No:14294-62-3
MF:C10H16O2
MW:168.232843399048
CID:145224
PubChem ID:85710
Update Time:2025-04-19

2-Furanmethanol, a-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Furanmethanol, a-pentyl-
    • alpha-pentylfuran-2-methanol
    • 1-(furan-2-yl)hexan-1-ol
    • 2-Furanmethanol, alpha-pentyl-
    • alpha-Pentyl-2-furanmethanol
    • Furfuryl alcohol, alpha-pentyl-
    • Einecs 238-221-1
    • α-Pentyl-2-furanmethanol
    • SCHEMBL2139138
    • 113509-45-8
    • alpha-n-pentylfurfuryl alcohol
    • 2-Furanmethanol, .alpha.-pentyl-
    • AKOS012009686
    • DTXSID50275822
    • 14294-62-3
    • .alpha.-Pentyl-2-furanmethanol
    • DTXSID80884744
    • NS00053972
    • 2-furanmethanol,
    • DWNAWEKBEBTKDE-UHFFFAOYSA-N
    • A-pentyl-
    • Inchi: 1S/C10H16O2/c1-2-3-4-6-9(11)10-7-5-8-12-10/h5,7-9,11H,2-4,6H2,1H3
    • InChI Key: DWNAWEKBEBTKDE-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CO1)CCCCC

Computed Properties

  • Exact Mass: 168.115
  • Monoisotopic Mass: 168.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.4A^2
  • XLogP3: 2.5

Experimental Properties

  • Density: 0.993
  • Boiling Point: 221.5°Cat760mmHg
  • Flash Point: 87.7°C
  • Refractive Index: 1.48
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